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Compound of Interest

Compound Name: Fluorescent Red Mega 480

Cat. No.: B1257686

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the properties and applications of Fluorescent Red
Mega 480, a versatile dye for labeling biomolecules. Designed for professionals in research
and drug development, this document provides a comprehensive overview of the dye's
mechanism of action, detailed experimental protocols, and key performance data to facilitate its
effective implementation in various experimental settings.

Core Principles of Fluorescent Red Mega 480

Fluorescent Red Mega 480 is a highly fluorescent dye specifically designed for multicolor
imaging techniques. A key characteristic of this dye is its exceptionally large Stokes shift, the
difference between the excitation and emission maxima. This feature allows for the efficient
separation of the excitation and emission signals, minimizing background interference and
enhancing detection sensitivity.

The dye is most commonly supplied as an N-hydroxysuccinimidyl (NHS) ester derivative. This
form is highly reactive towards primary amino groups (-NH2) present on biomolecules such as
proteins (at the N-terminus and on lysine residues) and amine-modified nucleic acids. The
reaction forms a stable amide bond, covalently attaching the fluorescent label to the target
molecule.

Mechanism of Action: NHS Ester-Amine Coupling
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The labeling reaction proceeds via a nucleophilic acyl substitution. The primary amine on the
biomolecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This leads
to the formation of a stable amide linkage and the release of N-hydroxysuccinimide as a
byproduct. The optimal pH for this reaction is typically between 8.0 and 9.0.

Below is a diagram illustrating the chemical reaction between Fluorescent Red Mega 480
NHS ester and a primary amine on a biomolecule.
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Nucleophilic NHS Leaving
Fluorescent Red Mega 480-NHS Attack Group Labeled Biomolecule (Amide Bond)
+ Biomolecule-NH2 + N-Hydroxysuccinimide

Sample Preparation

1. Cell Culture & Plating

2. Label Target 1
(e.g., with GFP fusion protein)

3. Fixation & Permeabilization

4. Label Target 2 with
Fluorescent Red Mega 480-Antibody

Microscopy & Image Acquisition

“\Data Analysis’”

9. Merge Channels

10. Colocalization Analysis

11. Quantitative Analysis
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 To cite this document: BenchChem. [Fluorescent Red Mega 480: A Technical Guide to
Biomolecule Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257686#how-does-fluorescent-red-mega-480-work-
for-biomolecule-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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